N-(1-Ethoxycyclopropyl)benzamide

• CAS No.: 63805-80-1
• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: N-(1-ethoxycyclopropyl)benzamide
• InChI: InChI=1S/C12H15NO2/c1-2-15-12(8-9-12)13-11(14)10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,13,14)
• InChI Key: TUJUPTAJHFFHJT-UHFFFAOYSA-N
• SMILES: CCOC1(CC1)NC(=O)C2=CC=CC=C2
• Synonyms: enzcoprine; N-(1-ethoxycyclopropyl)benzamide

Description

N-(1-Ethoxycyclopropyl)benzamide, also known as this compound, is a useful research compound. Its molecular formula is C12H15NO2 and its molecular weight is 205.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triethylamine (2.5 g, 25 mmol) is added dropwise at 0° to a solution of 1-ethoxycyclopropylammonium chloride (1.25 g, 9.15 mmol) and benzoyl chloride (1.4 g, 10 mmol) in dry tetrahydrofuran (20 ml). The precipitate is filtered off and the filtrate is evaporated in vacuo yielding a crystalline residue. Sublimation following by recrystallisation from cyclohexane gives N-(1-ethoxycyclopropyl)-benzamide, mp 108°-109° (0.95 g, 51%); NMR (60 MHz): δCDCl 3 = 0.90-1.38 (m, 4H), 1.16 (t, J=7 Hz, 3H), 3.77 (q, J=7 Hz, 2H), 7.0-8.0 (1 m and 1 br. s, total 6H).